1-(3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C19H20N4O3/c1-12-15(13(2)26-21-12)8-18(24)23-9-16(14-6-4-3-5-7-14)17(10-23)19-20-11-25-22-19/h3-7,11,16-17H,8-10H2,1-2H3
• InChI Key: LHNHXNRYGBCMNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CC(C(C2)C3=NOC=N3)C4=CC=CC=C4
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol
• CAS No.: 2034324-18-8

Description

This compound features a pyrrolidine core substituted at position 3 with a 1,2,4-oxadiazole ring and at position 4 with a phenyl group. The ethanone moiety is linked to a 3,5-dimethylisoxazole heterocycle. The pyrrolidine ring introduces conformational rigidity, which may enhance target binding specificity.

Biological Activity

1-(3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone is a complex organic compound that has garnered interest in medicinal chemistry due to its potential biological activities. The structure incorporates an oxadiazole ring and a pyrrolidine moiety, both of which are known for their pharmacological relevance. This article delves into the biological activity of this compound, summarizing key findings from various studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

Property	Details
Molecular Formula	C18H20N4O2
Molecular Weight	336.38 g/mol
CAS Number	2034350-67-7

The compound features a pyrrolidine ring linked to a phenyl group and an oxadiazole moiety, contributing to its unique properties and potential biological activities.

Antimicrobial Activity

Research indicates that derivatives of oxadiazole compounds often exhibit significant antimicrobial properties. For instance, studies have shown that similar compounds can inhibit bacterial growth and possess antifungal activities. The presence of the oxadiazole ring is particularly noted for its ability to interact with microbial enzymes, leading to inhibition of cell proliferation.

Anticancer Potential

The anticancer activity of oxadiazole derivatives has been widely documented. In vitro studies have demonstrated that compounds with similar structural features induce apoptosis in cancer cell lines. For example, one study reported that certain oxadiazole derivatives led to a significant reduction in cell viability in various cancer types, suggesting that 1-(3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone may exhibit similar effects.

Neuroprotective Effects

Preliminary research suggests that the compound may also possess neuroprotective properties. Compounds with a pyrrolidine structure have been shown to modulate neurotransmitter systems and could potentially protect against neurodegenerative conditions. Specifically, studies on related compounds indicate that they can enhance cognitive function and alleviate symptoms associated with cholinergic dysfunction.

The biological activity of 1-(3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone is likely attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : The oxadiazole moiety may inhibit enzymes critical for microbial growth or cancer cell proliferation.
• Receptor Modulation : The compound may act as a positive allosteric modulator at certain receptors involved in neuroprotection.
• Apoptosis Induction : Similar compounds have been shown to activate apoptotic pathways in cancer cells.

Case Studies

Several case studies have highlighted the efficacy of similar compounds:

• Antimicrobial Efficacy : A study on oxadiazole derivatives demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli.

  Compound	MIC (µg/mL)
  Oxadiazole A	32
  Oxadiazole B	16

• Anticancer Activity : Research on pyrrolidine-containing compounds indicated a dose-dependent reduction in viability of breast cancer cells.

  Concentration (µM)	Cell Viability (%)
  0	100
  10	75
  50	40

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / Identifier	Core Structure	Key Substituents	Reported Activity	Reference
Target Compound	Pyrrolidine-1,2,4-oxadiazole	4-Phenyl, 3,5-dimethylisoxazol-4-yl-ethanone	Not explicitly reported	-
1-(2-substituted phenyl-1,3,4-oxadiazol-3-yl)	1,3,4-Oxadiazole	Pyridin-4-yl, substituted phenyl	Anticancer
2-(3,5-Dimethylisoxazol-4-yl)-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone	Piperazine	4-Fluorophenyl, 3,5-dimethylisoxazole	Not specified
Ethyl 4-(4-(3-methylisoxazol-5-yl)phenethoxy)benzoate (I-6473)	Phenethoxy-benzoate	3-Methylisoxazole, ethyl ester	Not specified

Key Comparisons:

Heterocyclic Core Variations: The target compound’s 1,2,4-oxadiazole differs from the 1,3,4-oxadiazole in . The positional isomerism impacts electronic properties and metabolic stability, with 1,2,4-oxadiazoles generally exhibiting higher resistance to enzymatic degradation .

Substituent Effects: The 3,5-dimethylisoxazole in the target compound and enhances lipophilicity (logP ~2.5–3.0 estimated) compared to ’s ester-linked isoxazole (logP ~1.8–2.2). This difference may influence cellular uptake and target engagement .

Pharmacological Implications: ’s 1,3,4-oxadiazole derivatives demonstrate anticancer activity, suggesting the target compound’s 1,2,4-oxadiazole-pyrrolidine scaffold may also hold promise in oncology, though empirical validation is required . ’s benzoate esters (e.g., I-6473) prioritize solubility over membrane permeability, whereas the target’s ethanone linker balances both properties .

Table 2: Physicochemical Properties (Estimated)

Property	Target Compound	Compound	Compound	Compound (I-6473)
Molecular Weight	~380 g/mol	~290 g/mol	~345 g/mol	~330 g/mol
logP (Lipophilicity)	~2.8	~2.0	~2.5	~1.9
Hydrogen Bond Acceptors	6	5	5	5
Rotatable Bonds	4	5	6	7